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Compound of Interest

Compound Name: Co 102862

Cat. No.: B1669277 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential guidance on utilizing Co 102862, with a focus on minimizing

dimethyl sulfoxide (DMSO) toxicity in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is Co 102862 and what is its mechanism of action?

A1: Co 102862, also known as V102862, is a potent and broad-spectrum, state-dependent

blocker of mammalian voltage-gated sodium channels (VGSCs).[1][2][3] Its primary mechanism

of action involves preferential binding to the inactivated state of these channels.[1][3][4] This

state-dependent inhibition makes it a valuable tool for studying neuronal excitability and for

investigating potential therapeutic applications in conditions like epilepsy.[1][3]

Q2: What is the recommended solvent for Co 102862?

A2: Co 102862 is soluble in DMSO, with a reported solubility of 100mM.[4] DMSO is the

recommended solvent for preparing high-concentration stock solutions.

Q3: What are the general recommendations for using DMSO in cell culture?

A3: While DMSO is a versatile solvent, it can be toxic to cells at high concentrations.[5] It is

generally recommended to keep the final concentration of DMSO in your cell culture medium

below 0.5%.[5] Many cell lines can tolerate up to 1% DMSO without significant cytotoxicity, but
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sensitive cell lines, especially primary neurons, may be affected at concentrations as low as

0.1%.[5][6] It is crucial to determine the specific tolerance of your cell line to DMSO.

Q4: How should I prepare a stock solution of Co 102862 in DMSO?

A4: To prepare a stock solution, dissolve the powdered Co 102862 in 100% sterile DMSO to

achieve the desired high concentration (e.g., 10 mM or 100 mM). Ensure the compound is fully

dissolved by vortexing. For long-term storage, it is recommended to aliquot the stock solution

into smaller, single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C or

-80°C. When preparing your working solution, dilute the DMSO stock directly into your pre-

warmed cell culture medium.

Troubleshooting Guides
Issue 1: Precipitation of Co 102862 upon dilution in aqueous media.

Potential Cause: "Crashing out" of the hydrophobic compound when the high-concentration

DMSO stock is diluted into the aqueous cell culture medium.

Troubleshooting Steps:

Reduce Final Concentration: Your desired final concentration of Co 102862 may exceed

its aqueous solubility. Try lowering the final concentration.

Serial Dilution: Instead of a single large dilution, perform serial dilutions of your DMSO

stock in pre-warmed (37°C) culture medium.[2]

Slow Addition & Mixing: Add the Co 102862 stock solution dropwise to the culture medium

while gently vortexing or swirling to ensure rapid and even dispersion.[2]

Sonication: Brief sonication of the final working solution in a water bath sonicator can help

to redissolve small precipitates. However, be cautious as this may affect the compound's

stability.

Increase Serum Concentration: If using a low-serum or serum-free medium, consider that

serum proteins can sometimes help to solubilize hydrophobic compounds.

Issue 2: Observed cytotoxicity is higher than expected.
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Potential Cause 1: The final DMSO concentration is too high for your specific cell line.

Troubleshooting Steps:

Perform a DMSO Dose-Response Curve: Before treating with Co 102862, expose your

cells to a range of DMSO concentrations (e.g., 0.05% to 2%) to determine the maximum

non-toxic concentration for your specific cell line and experiment duration.

Recalculate Dilutions: Double-check your calculations to ensure the final DMSO

concentration is within the tolerated range.

Potential Cause 2: Off-target effects of Co 102862.

Troubleshooting Steps:

Use a Structurally Unrelated Sodium Channel Blocker: If a different sodium channel

blocker with a distinct chemical structure produces a similar effect, it is more likely an on-

target effect.[7]

Control Cell Lines: Use cell lines that do not express the target sodium channel subtype. If

the cytotoxic effect persists, it is likely an off-target effect.[7]

Dose-Response Analysis: On-target effects should correlate with the known potency of Co
102862 for sodium channels. Off-target effects may occur at different concentration

ranges.[7]

Issue 3: Inconsistent or loss of Co 102862 activity.

Potential Cause: Degradation of the Co 102862 stock solution.

Troubleshooting Steps:

Proper Storage: Ensure your DMSO stock solution is stored in small, single-use aliquots at

-20°C or -80°C to minimize freeze-thaw cycles.

Fresh Preparations: Prepare fresh working dilutions from a new aliquot of the stock

solution for each experiment.
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Avoid Prolonged Exposure to Light and Heat: Protect the stock and working solutions from

excessive light and heat.

Data Presentation
Table 1: Summary of DMSO Cytotoxicity in Various Cell Lines
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Cell Line Cell Type Assay
Duration
of
Exposure

Tolerated
DMSO
Concentr
ation (No
significan
t toxicity)

IC50 for
DMSO

Citation(s
)

SH-SY5Y

Human

Neuroblast

oma

MTT/Trypa

n Blue

24 - 72

hours
< 1%

~2% (after

24h)
[4][8]

Primary

Neurons
Rodent

CCK-

8/Microsco

py

12 - 48

hours
≤ 0.25%

≥ 0.5%

showed

marked

disruption

[6]

Primary

Astrocytes
Rodent

CCK-

8/Microsco

py

12 - 48

hours
≤ 1.00%

≥ 5.00%

reduced

viability

[6]

K562

Human

Myeloid

Leukemia

MTT
24 - 72

hours
< 2%

2.52 -

3.70%
[6]

HL-60

Human

Promyeloc

ytic

Leukemia

MTT
24 - 72

hours
< 2%

1.97 -

5.78%
[6]

HCT-116

Human

Colorectal

Carcinoma

MTT
24 - 72

hours
< 2%

2.84 -

3.28%
[6]

Apical

Papilla

Cells

Human MTT
24h - 7

days
0.5%

5% was

cytotoxic at

all time

points

[9]

Jurkat Human T-

cell

Leukemia

MTT/Trypa

n Blue

24 - 72

hours

< 2% ≥ 2%

showed

[10]
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significant

cytotoxicity

Molt-4

Human T-

cell

Leukemia

MTT/Trypa

n Blue

24 - 72

hours
< 2%

≥ 2%

showed

significant

cytotoxicity

[10]

Note: The tolerated concentration and IC50 values for DMSO can vary significantly between

cell lines and experimental conditions. It is highly recommended to perform a dose-response

experiment for your specific cell line.

Experimental Protocols
Protocol 1: Determining the Maximum Tolerated DMSO Concentration using an MTT Assay

This protocol outlines the steps to determine the non-toxic concentration range of DMSO for

your specific cell line.

Cell Seeding:

Seed your cells in a 96-well plate at a predetermined optimal density.

Incubate for 24 hours to allow for cell attachment.

Preparation of DMSO Dilutions:

Prepare a series of DMSO dilutions in your complete cell culture medium. A suggested

range is from 0.05% to 5% (v/v).

Include a "medium only" control (0% DMSO).

Cell Treatment:

Carefully remove the old medium from the wells.

Add 100 µL of the respective DMSO dilutions to each well. Include at least three replicate

wells for each concentration.
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Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

MTT Assay:

Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

Incubate for 4 hours at 37°C.

Carefully remove the medium containing MTT.

Add 100 µL of DMSO to each well to dissolve the formazan crystals.

Shake the plate gently for 10 minutes.

Data Acquisition and Analysis:

Measure the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell viability for each DMSO concentration relative to the

"medium only" control (100% viability).

Plot the cell viability against the DMSO concentration to determine the maximum

concentration that does not significantly reduce cell viability.

Protocol 2: Preparation of Co 102862 Stock and Working Solutions

Preparation of 10 mM Co 102862 Stock Solution in DMSO:

Molecular Weight of Co 102862: 273.26 g/mol

Weigh out 2.73 mg of Co 102862 powder.

Add 1 mL of sterile, anhydrous DMSO.

Vortex thoroughly until the compound is completely dissolved.

Aliquot into smaller, single-use volumes (e.g., 20 µL) in sterile microcentrifuge tubes.

Store at -20°C or -80°C for long-term storage.
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Preparation of a 10 µM Working Solution of Co 102862 (Example):

Thaw a single aliquot of the 10 mM Co 102862 stock solution at room temperature.

To prepare a 10 µM working solution in 10 mL of cell culture medium, a 1:1000 dilution is

required.

Add 10 µL of the 10 mM stock solution to 9.99 mL of pre-warmed (37°C) cell culture

medium.

The final DMSO concentration will be 0.1%.

Mix gently by inverting the tube or by gentle pipetting.

This working solution is now ready to be added to your cells.
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Caption: Mechanism of action of Co 102862.
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Caption: Workflow for minimizing DMSO toxicity.
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Troubleshooting Precipitation Troubleshooting Cytotoxicity Troubleshooting Activity Loss
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Caption: Troubleshooting decision tree.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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